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Compound of Interest

Compound Name: 6-Methoxy-7-methylquinoline

Cat. No.: B2787341

An In-depth Technical Guide to 6-Methoxy-7-
methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 6-Methoxy-7-methylquinoline, a
heterocyclic aromatic compound of interest in medicinal chemistry and organic synthesis. We
will delve into its core identifiers, molecular structure, physicochemical properties, and its
emerging role as a valuable building block in the development of novel therapeutic agents.

Core Identification and Chemical Properties

6-Methoxy-7-methylquinoline is a derivative of quinoline, a bicyclic aromatic compound
consisting of a benzene ring fused to a pyridine ring. The structural modifications at the 6th and
7th positions with a methoxy and a methyl group, respectively, significantly influence its
chemical reactivity and biological activity.

The primary identifiers and key physicochemical properties are summarized below for quick
reference.
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Property Value Source
CAS Number 467219-83-6 [1][2]
Molecular Formula C11H11NO [11[2][3]
Molecular Weight 173.21 g/mol [11[2]
Monoisotopic Mass 173.08406 Da [3]
CC1=CC2=C(C=CC=N2)C=C1
SMILES [2][3]
ocC
MAYLMLHLAFLKOX-
InChl Key [3]

UHFFFAOYSA-N

XlogP (Predicted) 2.5 [3]

Molecular Structure

The structural arrangement of 6-Methoxy-7-methylquinoline forms the basis of its chemical
behavior. The quinoline core provides a rigid scaffold, while the methoxy and methyl groups
offer sites for further functionalization and influence the molecule's electronic properties.

Caption: 2D Molecular Structure of 6-Methoxy-7-methylquinoline.

Synthesis Pathways

Quinoline and its derivatives are commonly synthesized via the Skraup synthesis. This classic
method involves the reaction of an aniline derivative with glycerol, sulfuric acid, and an
oxidizing agent. For substituted quinolines like 6-Methoxy-7-methylquinoline, a suitably
substituted aniline serves as the precursor. A similar, well-documented procedure for a related
compound, 6-methoxy-8-nitroquinoline, illustrates the harsh but effective conditions of the
Skraup reaction, which involves heating the reactants to high temperatures.[4] A general patent
for synthesizing 6-methoxyquinoline also details a modified Skraup synthesis using p-
methoxyaniline, glycerol, p-methoxy nitrobenzene (as the oxidizing agent), and sulfuric acid.[5]

Conceptual Synthesis Workflow
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The following diagram illustrates a conceptual workflow for the synthesis of a substituted
quinoline, based on the principles of the Skraup reaction.

Conceptual Skraup Synthesis Workflow
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6-Methoxy-7-methylquinoline
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Caption: Generalized workflow for quinoline synthesis via the Skraup method.

Applications in Drug Discovery and Organic
Synthesis

While specific applications for 6-Methoxy-7-methylquinoline are still emerging, the broader
class of 6-methoxyquinoline derivatives serves as a crucial scaffold in medicinal chemistry.
These compounds are recognized as "privileged structures” due to their ability to bind to a wide
range of biological targets.

o Antiparasitic Agents: The closely related 6-methoxy-4-methylquinoline core is a key structural
motif in potent antileishmanial agents.[6] It forms the backbone of compounds like
sitamaquine, an 8-aminoquinoline analog that has progressed to clinical trials for treating
visceral leishmaniasis.[6] The mechanism is believed to involve the compounds acting as
lipophilic weak bases that accumulate in the parasite, disrupting pH gradients and
mitochondrial function.[6]

 Building Blocks for Complex Molecules: 6-Methoxyquinoline (the parent compound without
the 7-methyl group) is a versatile precursor in the synthesis of various functional molecules.
[7] It is used to create fluorescent sensors for ions like zinc and chlorine, potent tubulin
polymerization inhibitors for cancer therapy, and inhibitors of bacterial DNA gyrase and
topoisomerase for developing new antibiotics.[7]

The diagram below illustrates the role of the 6-methoxyquinoline scaffold as a precursor.

6-Methoxyquinoline Scaffold

Functionalization |[Functionalization Functionalization

"herapeutic & Functignal Derivatives

G’ubulin Polymerization Inhibitors) (DNA Gyrase Inhibitors) (Fluorescent lon Sensors)
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Caption: Role of the 6-methoxyquinoline scaffold in synthesis.

Safety and Handling

As with any laboratory chemical, proper safety protocols must be observed when handling
quinoline derivatives. For the related compound 6-methoxyquinoline, safety data sheets
indicate it can cause skin and serious eye irritation.[8]

Recommended Precautions:

Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[9]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side
shields, and a lab coat.[9][10]

Handling: Avoid breathing vapors or mists. Wash hands thoroughly after handling.[8][10]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[9]

In case of exposure, follow standard first-aid measures:

Eyes: Rinse cautiously with water for several minutes.[8]

Skin: Wash with plenty of soap and water.[8]

Inhalation: Move to fresh air.[8]

Ingestion: Rinse mouth and seek medical attention.[8]

Conclusion

6-Methoxy-7-methylquinoline, identified by CAS number 467219-83-6, represents a specific
structure within the broader, highly valuable class of quinoline compounds. While detailed
research on this particular isomer is still growing, the established importance of the 6-
methoxyquinoline scaffold in developing antiparasitic, anticancer, and antibacterial agents
underscores its potential. Its synthesis, likely achievable through established methods like the
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Skraup reaction, makes it an accessible building block for medicinal chemists. As research
continues, 6-Methoxy-7-methylquinoline may prove to be a key intermediate in the synthesis
of next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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